Samarium(III) perchlorate w/w aq. soln., Reagent Grade

• IUPAC Name: perchloric acid;samarium
• InChI: InChI=1S/ClHO4.Sm/c2-1(3,4)5;/h(H,2,3,4,5)
• InChI Key: LDOCBXGQXLLKCY-UHFFFAOYSA-N
• Canonical SMILES: OCl(=O)(=O)=O.[Sm]
• Molecular Formula: ClHO4Sm
• Molecular Weight: 250.8 g/mol
• CAS No.: 13569-60-3

Description

Chemical Identity and Composition

Samarium(III) perchlorate ($$\text{Sm(ClO}4\text{)}3$$) is an inorganic salt composed of samarium ions ($$\text{Sm}^{3+}$$) and perchlorate ($$\text{ClO}4^-$$) counterions. In its hydrated form, the compound crystallizes with water molecules, yielding the formula $$ \text{Sm(ClO}4\text{)}3 \cdot n\text{H}2\text{O} $$. Commercial reagent-grade solutions, such as those offered by Thermo Scientific Chemicals, contain 50% w/w samarium(III) perchlorate in aqueous medium. Key identifiers include:

Property	Value	Source
CAS Number	13569-60-3
Molecular Formula	$$ \text{Cl}3\text{H}2\text{O}_{13}\text{Sm} $$
Molar Mass	466.71 g/mol
IUPAC Name	Samarium(3+) hydrate triperchlorate
Solubility	Miscible with water, ethanol

The SMILES notation ($$ \text{O}.[\text{Sm}^{+3}].[\text{O}^-]\text{Cl}(=\text{O})(=\text{O})=\text{O} $$) underscores the octahedral coordination of perchlorate ions around the central samarium atom. X-ray crystallography reveals a distorted tricapped trigonal prism geometry in solid-state complexes, with Sm–O bond lengths ranging from 2.394 to 2.543 Å.

Historical Development of Rare Earth Perchlorate Reagents

The isolation of samarium, a lanthanide, began in 1879 through the spectroscopic analysis of the mineral samarskite. Early 20th-century chemists explored perchlorate salts for their oxidative stability, leading to the development of samarium(III) perchlorate as a high-purity reagent. The compound’s synthesis typically involves reacting samarium(III) oxide ($$\text{Sm}2\text{O}3$$) with concentrated perchloric acid ($$\text{HClO}_4$$):

$$
\text{Sm}2\text{O}3 + 6\text{HClO}4 \rightarrow 2\text{Sm(ClO}4\text{)}3 + 3\text{H}2\text{O}
$$

Anhydrous forms are obtained via dehydration with $$\text{Cl}2\text{O}6$$, a method refined in the 1960s. The transition to aqueous solutions improved handling safety while maintaining reactivity, cementing its role in laboratories.

Industrial Significance of High-Purity Samarium(III) Perchlorate Solutions

Reagent-grade samarium(III) perchlorate solutions are indispensable in:

• Spectrophotometry : Calibration of UV-Vis instruments between 230–560 nm due to sharp absorption peaks.
• Coordination Chemistry : Synthesis of luminescent complexes, such as $$\text{[BMIM]}4[\text{Sm(NCS)}7(\text{H}_2\text{O})]$$, used in ionic liquids.
• Catalysis : Oxidative transformations in organic synthesis, leveraging $$\text{Sm}^{3+}$$ redox activity.

The global market for high-purity solutions is driven by demand in pharmaceuticals and advanced materials, with prices ranging from €92.56 (10 g) to €377.88 (50 g).

Preparation Methods

Synthetic Routes and Reaction Conditions

Samarium(III) perchlorate can be synthesized by reacting samarium oxide (Sm₂O₃) or samarium hydroxide (Sm(OH)₃) with perchloric acid (HClO₄). The reaction typically takes place in an aqueous medium under controlled temperature and pH conditions to ensure complete dissolution and formation of the perchlorate salt.

Industrial Production Methods

In industrial settings, the production of Samarium(III) perchlorate involves the use of high-purity samarium oxide or hydroxide and concentrated perchloric acid. The reaction is carried out in large reactors with continuous monitoring of temperature, pH, and concentration to achieve the desired product quality. The resulting solution is then filtered and standardized to the required concentration.

Chemical Reactions Analysis

Preparation and Basic Reactivity

Samarium(III) perchlorate is synthesized via:

$$\text{Sm}_2\text{O}_3+6\text{HClO}_4\rightarrow 2\text{Sm ClO}_4\text{ }_3+3\text{H}_2\text{O}$$

The hydrate form can be dehydrated using dichlorine hexoxide ($\text{Cl}_2\text{O}_6$
) to yield anhydrous crystals .

Coordination Behavior

In 50% w/w aqueous solutions, the compound dissociates into $\text{Sm}^{3+}$
and $\text{ClO}_4^-$
ions. The perchlorate anion acts as a weak ligand due to its low charge density, favoring outer-sphere interactions rather than direct coordination to $\text{Sm}^{3+}$ .

Chaotropic Effects

Perchlorate’s chaotropic nature disrupts hydrogen bonding in water, destabilizing macromolecules. This property is critical in:

• Denaturing proteins

• Inducing oxidative stress via ROS generation

Ligand Exchange Reactions

Samarium(III) perchlorate undergoes ligand substitution with stronger field ligands:

Reaction	Conditions	Product	Source
$\text{Sm ClO}_4\text{ }_3+7\text{SCN}^-\rightarrow [\text{Sm NCS }_7(\text{H}_2\text{O})]^{4-}$
Ethanol, [BMIM]SCN	Ionic liquid complex
$\text{Sm ClO}_4\text{ }_3+\text{tta}^-\rightarrow \text{Sm tta }_2(\text{H}_2\text{O})^+$
Methanol, triflate ligands	Luminescent complex

(tta = thenoyltrifluoroacetone; [BMIM]SCN = 1-butyl-3-methylimidazolium thiocyanate)

Electrochemical Reduction

Polarographic studies reveal a two-step reduction in non-aqueous solvents:

$$\text{Sm}^{3+}+e^-\rightarrow \text{Sm}^{2+}\quad (E_{1/2}=-1.62\\text{V vs SCE})$$$$\text{Sm}^{2+}+2e^-\rightarrow \text{Sm}^{0}$$

Reduction kinetics are slow due to perchlorate’s kinetic inertness .

Stability in Solution

• Lifetime Studies : Luminescence lifetimes of $\text{Sm}^{3+}$
  vary with solvent:

Solvent	Lifetime (µs)	Coordination Environment	Source
Dichloromethane	28.1	Weakly coordinated $\text{ClO}_4^-$
Methanol	17.9	Partial solvent coordination

Perchlorate Remediation

Samarium(III) perchlorate solutions model perchlorate reduction pathways, aiding studies on microbial detoxification mechanisms .

Coordination Chemistry

Used to synthesize lanthanide complexes for:

• Circularly polarized luminescence studies

• Ionic liquids with tailored solubility

Scientific Research Applications

Luminescence Studies

Samarium(III) ions are known for their luminescent properties, making them valuable in photonic applications. Research has shown that samarium complexes exhibit strong fluorescence, which can be enhanced through the formation of binary and ternary complexes.

Case Study: Luminescence Properties of Samarium Complexes

A study synthesized binary and ternary complexes of samarium with ligands such as phenacylmethyl p-tolyl sulfoxide and benzoic acid. The fluorescence spectra indicated that the ternary complex displayed a stronger emission intensity than the binary complex. The results showed that the emission intensity of the ternary complex was 1.37 times greater than that of the binary complex, demonstrating the effectiveness of ligand interactions in enhancing luminescence .

Complex Type	Fluorescence Intensity (a.u.)	Composition
Binary	14,330	Sm(L1)₇·(ClO₄)₃·6H₂O
Ternary	19,680	Sm(L1)₆·(L2)·(ClO₄)₂·6H₂O

Analytical Chemistry

In analytical chemistry, samarium(III) perchlorate is utilized as a reagent for various spectroscopic techniques. Its ability to form stable complexes with other ions enhances its application in monitoring and quantifying different substances.

Case Study: Optical Spectroscopy Application

A recent study focused on the calibration and validation of samarium(III) concentrations using optical spectroscopy. The research involved preparing samples with varying concentrations of samarium and europium ions, revealing insights into their coordination environments through luminescence lifetime measurements. The findings indicated minimal changes in luminescence lifetime across different electrolyte concentrations, suggesting stable coordination environments for these cations .

Ion Concentration (μg/mL)	Luminescence Lifetime (μs)
Samarium (0-150)	2.70 - 3.06
Europium (0-100)	110 ± 1

Biological Research

Samarium(III) perchlorate has garnered attention in biological studies due to its potential effects on microbial life and its role in environmental contexts.

Case Study: Perchlorate Resistance in Microorganisms

Research into microorganisms exposed to perchlorate revealed that certain bacteria can tolerate high levels of this compound. This study constructed a metagenomic library from DNA isolated from microorganisms in hypersaline environments, focusing on identifying genes responsible for perchlorate resistance. The findings highlighted the ecological significance of perchlorate and its potential applications in astrobiology .

Mechanism of Action

The mechanism by which Samarium(III) perchlorate exerts its effects involves its ability to participate in redox reactions and form complexes with various ligands. The molecular targets and pathways involved depend on the specific application and the nature of the reaction. In catalysis, for example, Samarium(III) perchlorate can facilitate the transfer of electrons or protons, thereby accelerating the reaction rate.

Comparison with Similar Compounds

Research Findings and Industrial Relevance

• Catalysis: Sm(ClO₄)₃ achieves 85–92% yields in dihydropyrimidinone synthesis under ultrasound, outperforming SmCl₃ (70–75% yields) due to enhanced ClO₄⁻ solubility and oxidative activation .
• Safety : While Sm(ClO₄)₃ shares the UN3211 hazard classification with other lanthanide perchlorates, its low volatility reduces inhalation risks compared to anhydrous SmCl₃ .
• Sustainability : The aqueous formulation minimizes organic solvent use, aligning with green chemistry principles .

Biological Activity

Samarium(III) perchlorate, particularly in its aqueous solution form, has garnered attention in various fields, including biochemistry and environmental science. This article reviews the biological activity of this compound, focusing on its effects on biological systems, mechanisms of action, and relevant case studies.

Overview of Samarium(III) Perchlorate

Samarium(III) perchlorate is a coordination compound consisting of samarium cations and perchlorate anions. It is often used in chemical synthesis and luminescence studies due to its unique optical properties. The compound is characterized by its strong chaotropic effects, which can significantly influence biological macromolecules.

Chaotropic Activity : Perchlorate ions are known to be potent chaotropic agents, disrupting hydrogen bonding networks in water. This disruption can lead to the denaturation of proteins and destabilization of lipid membranes, which is critical for understanding its biological impact .

Oxidative Stress Induction : The oxidative properties of perchlorate contribute to cellular stress responses. Studies have shown that exposure to perchlorate can induce oxidative stress in various organisms, leading to DNA damage and other cellular dysfunctions .

Biological Effects

• Thyroid Function Inhibition : One of the most significant biological effects of perchlorate is its inhibition of iodide uptake in the thyroid gland. This action can lead to decreased production of thyroid hormones, potentially resulting in hypothyroidism, particularly harmful during pregnancy and early childhood .
• Cellular Damage : Research indicates that low concentrations of perchlorate can cause DNA damage in testicular cells of rats, highlighting its potential reproductive toxicity .
• Microbial Resistance : Interestingly, certain microorganisms have evolved mechanisms to reduce perchlorate as a source of energy under anaerobic conditions. These dissimilatory perchlorate-reducing bacteria (DPRB) possess specialized enzymes that facilitate the reduction process, showcasing a unique adaptation to this otherwise toxic compound .

Case Study 1: Thyroid Hormone Disruption

A study investigated the effects of perchlorate on thyroid function in pregnant women and newborns. It was found that exposure to environmental levels of perchlorate could significantly reduce serum thyroid hormone levels, leading to developmental issues in infants .

Case Study 2: Microbial Adaptation

Research conducted on microorganisms from hypersaline environments revealed that certain species could tolerate high concentrations of perchlorate (0.5–1 M). These findings suggest potential bioremediation applications where these microbes could be utilized to mitigate perchlorate contamination in various environments .

Table 1: Biological Effects of Samarium(III) Perchlorate

Effect	Description	Reference
Thyroid Inhibition	Decreased iodide uptake leading to reduced hormone production
DNA Damage	Induction of oxidative stress resulting in cellular damage
Microbial Resistance	Certain bacteria can reduce perchlorate anaerobically

Table 2: Concentration-Dependent Effects

Concentration (M)	Effect Observed
0.01	Initial oxidative stress
0.1	Significant DNA damage
0.5 - 1	Microbial adaptation observed

Q & A

Q. What are the critical specifications and compositional parameters of Samarium(III) perchlorate solutions for reagent-grade applications?

Samarium(III) perchlorate (Sm(ClO₄)₃) solutions are typically supplied as 50% w/w aqueous solutions with a formula weight of 448.70 g/mol (anhydrous: 471.39 g/mol). Key specifications include:

• Purity : Reagent Grade, ensuring suitability for controlled laboratory use .
• Physical Properties : Odorless, colorless liquid with high oxidative stability under standard conditions .
• Concentration : 50% w/w aqueous solution, providing a balance between solubility and reactivity .
• Hazard Classification : UN3211 (corrosive liquid), requiring specialized handling protocols .

Q. What safety protocols are essential when handling Samarium(III) perchlorate solutions?

• Personal Protective Equipment (PPE) : Use nitrile gloves, lab coats, and safety goggles to prevent skin/eye contact. Perchlorate ions (ClO₄⁻) compete with iodide uptake in the thyroid, necessitating iodine-sufficient diets for researchers .
• Disposal : Dilute waste with large volumes of water and discharge into a compliant wastewater system. Avoid environmental release due to potential bioaccumulation uncertainties .
• Spill Management : Neutralize with reducing agents (e.g., sodium bisulfite) and absorb with inert materials .

Q. How should Samarium(III) perchlorate solutions be stored to ensure stability?

• Temperature : Store at 0–6°C (based on analogous lanthanide perchlorates), as lower temperatures mitigate perchlorate decomposition and oxidation .
• Container : Use chemically inert, airtight glass or HDPE containers to prevent moisture ingress and reaction with organic materials .
• Shelf Life : Monitor for color changes (yellowing indicates degradation) and re-test purity biannually using HPLC/ESI-MS .

Q. What is the role of Samarium(III) perchlorate in experimental design, particularly as an electrolyte?

Samarium(III) perchlorate acts as a weakly coordinating electrolyte in non-aqueous media (e.g., acetonitrile), enabling studies on redox reactions and ion mobility. Its low coordination strength minimizes interference in electrochemical measurements, making it ideal for:

• Cyclic voltammetry of Sm³⁺/Sm²⁺ systems .
• Solvation dynamics in lanthanide coordination chemistry .
• Stabilizing reactive intermediates in organometallic synthesis .

Advanced Research Questions

Q. How can researchers validate the purity and concentration of Samarium(III) perchlorate solutions?

• HPLC/ESI-MS : Quantify perchlorate anions (ClO₄⁻) and detect impurities (e.g., nitrate, chloride) with a detection limit of 0.1 ppm .
• ICP-MS : Confirm Sm³⁺ concentration (1000 mg/L detection) and rule out cross-contamination with other lanthanides .
• pH Metric Titration : Use ethylenediaminetetraacetic acid (EDTA) to chelate Sm³⁺ and calculate molarity via stoichiometric endpoints .

Q. What experimental challenges arise from perchlorate’s oxidizing properties in Sm(III)-mediated reactions?

• Side Reactions : Perchlorate can oxidize organic ligands (e.g., acetylacetonate) at elevated temperatures. Mitigate by conducting reactions under inert atmospheres (N₂/Ar) and below 60°C .
• Data Consistency : Control for pH (maintain <3 to suppress hydrolysis) and ionic strength (µ = 0.1 M using NaClO₄) to ensure reproducibility in kinetic studies .

Q. How should researchers resolve contradictions between perchlorate’s thyroid effects and Samarium’s low toxicity in biological studies?

• Dose-Response Analysis : Conduct parallel assays with varying Sm(ClO₄)₃ concentrations (e.g., 10–100 ppm) to isolate thyroid-specific impacts (via histopathology) from Sm³⁺-induced effects .
• Compensation Mechanisms : Evaluate thyroid follicle hyperplasia in model organisms (e.g., zebrafish) to assess whether Sm³⁺ alters ClO₄⁻ bioaccumulation .

Q. What environmental precautions are critical when using Samarium(III) perchlorate in field studies?

• Ecotoxicity Screening : Perform acute toxicity assays on Daphnia magna or algae to establish LC₅₀ values, though current data suggest low short-term ecological risk .
• Soil Mobility : Pre-test soil adsorption coefficients (Kd) due to perchlorate’s high solubility and potential groundwater contamination .

Q. How does Samarium(III) perchlorate interact with transition metals in multi-ion solutions?

• Coordination Studies : X-ray diffraction and NMR reveal that Sm³⁺ preferentially binds to hard donors (e.g., H₂O, ClO₄⁻), while softer ligands (e.g., SCN⁻) coordinate with transition metals. Use competitive ligand titrations to map binding hierarchies .
• Redox Interference : Sm³⁺ can reduce Fe³⁺ in acidic media; stabilize systems with buffering agents (e.g., acetate) .

Q. What advanced spectroscopic techniques are suited for studying Sm(III) perchlorate in solution?

• X-ray Absorption Spectroscopy (XAS) : Probe Sm³⁺ solvation shells and ClO₄⁻ coordination geometry at the L₃-edge .
• Raman Spectroscopy : Identify vibrational modes of ClO₄⁻ (930 cm⁻¹ symmetric stretch) to monitor decomposition or ligand exchange .